![molecular formula C19H18ClNO4S B4650629 4-(3-chloro-5-ethoxy-4-propoxybenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one](/img/structure/B4650629.png)
4-(3-chloro-5-ethoxy-4-propoxybenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one
Overview
Description
4-(3-chloro-5-ethoxy-4-propoxybenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to have a unique mechanism of action that makes it a promising candidate for various research studies.
Mechanism of Action
The mechanism of action of 4-(3-chloro-5-ethoxy-4-propoxybenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one involves the inhibition of DNA synthesis and cell division. This compound has been found to target the microtubules of cancer cells, leading to their apoptosis. It has also been shown to inhibit the growth of various microorganisms, including bacteria and fungi.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce oxidative stress in cancer cells, leading to their death. This compound has also been found to inhibit the growth of biofilms, which are a major cause of infections. Additionally, it has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-(3-chloro-5-ethoxy-4-propoxybenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one in lab experiments is its unique mechanism of action, which makes it a promising candidate for various research studies. Additionally, this compound has been found to have low toxicity and high stability, making it easy to handle in lab experiments. However, one of the limitations of using this compound is its high cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the study of 4-(3-chloro-5-ethoxy-4-propoxybenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one. One potential direction is the development of new derivatives of this compound with improved properties, such as increased potency and lower toxicity. Another direction is the study of this compound in combination with other drugs for the treatment of various diseases. Additionally, the use of this compound as a fluorescent probe for the detection of metal ions in living systems is an area of active research. Overall, the study of this compound has the potential to lead to the development of new drugs and diagnostic tools for various diseases.
Scientific Research Applications
4-(3-chloro-5-ethoxy-4-propoxybenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one has been extensively studied for its potential applications in scientific research. This compound has been found to have antimicrobial, antifungal, and anticancer properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.
properties
IUPAC Name |
(4Z)-4-[(3-chloro-5-ethoxy-4-propoxyphenyl)methylidene]-2-thiophen-2-yl-1,3-oxazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClNO4S/c1-3-7-24-17-13(20)9-12(11-15(17)23-4-2)10-14-19(22)25-18(21-14)16-6-5-8-26-16/h5-6,8-11H,3-4,7H2,1-2H3/b14-10- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJUKIHRKDFHDFC-UVTDQMKNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1Cl)C=C2C(=O)OC(=N2)C3=CC=CS3)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCOC1=C(C=C(C=C1Cl)/C=C\2/C(=O)OC(=N2)C3=CC=CS3)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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